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Compound of Interest

Compound Name:
O-(2-

(Vinyloxy)ethyl)hydroxylamine

Cat. No.: B1323393 Get Quote

CAS Number: 391212-29-6

This technical guide provides a comprehensive overview of O-(2-
(Vinyloxy)ethyl)hydroxylamine, a bifunctional organic building block of increasing

significance in medicinal chemistry and organic synthesis. The document is intended for

researchers, scientists, and professionals involved in drug development and chemical

research, detailing the compound's properties, synthesis, reactivity, and applications.

Introduction
O-(2-(Vinyloxy)ethyl)hydroxylamine (CAS No. 391212-29-6) is a hydroxylamine derivative

distinguished by the presence of both a nucleophilic hydroxylamine group (-ONH₂) and a

reactive vinyl ether moiety (CH₂=CHO-).[1] This dual functionality makes it a versatile reagent

and a valuable intermediate for the synthesis of complex organic molecules, particularly

nitrogen-containing compounds.[2][3] Its molecular formula is C₄H₉NO₂.[1]

The compound has garnered significant interest as a key component in the synthesis of

pharmaceutical agents, most notably in the development of antitumor drugs such as the MEK

inhibitors Selumetinib and Binimetinib.[2][4] The hydroxylamine group provides a reactive site

for forming oxime linkages or for introducing nitrogen into a target molecule, while the vinyl

ether group can participate in various addition and rearrangement reactions.[1][2] This guide

consolidates available technical data to facilitate its effective use in research and development.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1323393?utm_src=pdf-interest
https://www.benchchem.com/product/b1323393?utm_src=pdf-body
https://www.benchchem.com/product/b1323393?utm_src=pdf-body
https://www.benchchem.com/product/b1323393?utm_src=pdf-body
https://www.smolecule.com/products/s740567
https://www.benchchem.com/product/b1323393
https://www.nbinno.com/article/pharmaceutical-intermediates/o-2-vinyloxy-ethyl-hydroxylamine-synthesis-strategies-and-reactivity-in-medicinal-chemistry
https://www.smolecule.com/products/s740567
https://www.benchchem.com/product/b1323393
https://m.chemicalbook.com/ProductChemicalPropertiesCB02470865_EN.htm
https://www.smolecule.com/products/s740567
https://www.benchchem.com/product/b1323393
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1323393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical and Spectroscopic Data
The physical and chemical properties of O-(2-(Vinyloxy)ethyl)hydroxylamine are summarized

below. This data is essential for its proper handling, storage, and application in experimental

settings.

Property Value Reference(s)

CAS Number 391212-29-6 [2][5]

Molecular Formula C₄H₉NO₂ [1][5]

Molecular Weight 103.12 g/mol [1][2][5]

Appearance Yellow Oil / Liquid [1][5][6]

Boiling Point 60–65 °C at 20 Torr [1][4]

Density 0.972 g/cm³ [1][4]

Purity
≥95%, ≥97%, 98% (Varies by

supplier)
[6][7][8]

Storage Temperature Room Temperature, -20°C [4][7]

Canonical SMILES C=COCCON

InChI
InChI=1S/C4H9NO2/c1-2-6-3-

4-7-5/h2H,1,3-5H2
[6]

InChI Key
XZTSFVPMMQNIAJ-

UHFFFAOYSA-N
[2][6]

Spectroscopic Data
¹H NMR (400 MHz, CDCl₃): δ 6.50 (1H, dd, J=14.2, 6.8 Hz), 5.51 (2H, brs), 4.22 (1H, dd,

J=14.2, 2.0 Hz), 4.03 (1H, dd, J=6.8, 2.0 Hz), 3.85-3.93 (4H, m).[5]

Synthesis and Experimental Protocols
The most commonly cited synthesis of O-(2-(Vinyloxy)ethyl)hydroxylamine involves the

hydrazinolysis of a phthalimide-protected precursor.[1][3]
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Synthesis Workflow
The general workflow for the synthesis is depicted below, starting from 2-(2-

(vinyloxy)ethoxy)isoindoline-1,3-dione.

Synthesis of O-(2-(Vinyloxy)ethyl)hydroxylamine

2-(2-(vinyloxy)ethoxy)isoindoline-1,3-dione
in Dichloromethane (DCM)

Reaction Mixture
(Stir at RT for 1h)

Methylhydrazine (aq)

 Add dropwise 

Dilution & Filtration
(Diethyl Ether)

Concentration
(in vacuo)

Purification
(Silica Column Chromatography)

O-(2-(Vinyloxy)ethyl)hydroxylamine
(Yellow Oil, ~76% Yield)

Click to download full resolution via product page

Caption: Synthesis workflow from a protected precursor.

Detailed Experimental Protocol
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The following protocol is based on procedures reported in the literature.[1][5]

Step 1: Reaction Setup

Dissolve 2-(2-(vinyloxy)ethoxy)isoindoline-1,3-dione (32.0 g, 137 mmol) in dichloromethane

(DCM, 96.0 mL) in a suitable reaction vessel.[5]

Step 2: Reagent Addition

To the solution, add an aqueous solution of methylhydrazine (15.8 mL, 137 mmol) dropwise

at room temperature.[5]

Step 3: Reaction

Stir the resulting suspension for 1 hour at room temperature.[1][5]

Step 4: Work-up

Dilute the suspension with diethyl ether and filter to remove the solid byproduct.[5]

Concentrate the filtrate in vacuo to remove the solvents.[5]

Step 5: Purification

Purify the residue by column chromatography on silica gel, eluting with a hexane/ethyl

acetate gradient (from 3:2 to 1:1).[1][5]

This procedure yields O-(2-(Vinyloxy)ethyl)hydroxylamine (10.7 g, 76% yield) as a yellow

oil.[5]

Reactivity and Chemical Profile
The synthetic utility of O-(2-(Vinyloxy)ethyl)hydroxylamine stems from the distinct reactivity

of its two functional groups.[2]

The Hydroxylamine Group
The -ONH₂ group is a potent nucleophile, which is a key feature of its reactivity.[2]
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Condensation Reactions: It readily reacts with carbonyl compounds (aldehydes and ketones)

to form stable oxime derivatives, which are valuable intermediates in further synthetic

transformations.[1][3]

Nucleophilic Substitution: The nitrogen atom can act as a nucleophile, participating in

substitution reactions with various electrophiles.[1]

Aminating Agent: O-substituted hydroxylamines can serve as electrophilic aminating agents,

enabling the formation of C-N, N-N, O-N, and S-N bonds, crucial for synthesizing diverse

nitrogen-containing molecules and heterocycles.[2]

Redox Reactions: The hydroxylamine moiety can be oxidized to form nitrones or reduced to

the corresponding amine.[1]

The Vinyl Ether Group
The vinyl ether's electron-rich carbon-carbon double bond is susceptible to electrophilic attack

and participates in several key reactions.[2]

Cycloadditions: It can undergo reactions such as Diels-Alder cycloadditions.[2]

Rearrangements: The vinyl ether functionality can participate in Claisen rearrangements.[2]

Nucleophilic Substitution: The group can also be involved in nucleophilic substitution

reactions.[1]

Dual Reactivity of O-(2-(Vinyloxy)ethyl)hydroxylamine

Hydroxylamine Moiety (Nucleophilic) Vinyl Ether Moiety (Electrophilic/Cyclic)

Condensation
(forms Oximes) Nucleophilic Substitution Redox Reactions Diels-Alder Cycloaddition Claisen Rearrangement Nucleophilic Substitution

O-(2-(Vinyloxy)ethyl)hydroxylamine
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Caption: The dual reactivity of the core molecule.

Applications in Research and Drug Development
O-(2-(Vinyloxy)ethyl)hydroxylamine is primarily utilized as a versatile intermediate in the

pharmaceutical industry and organic synthesis.[1][2]

Pharmaceutical Intermediate
The compound is a critical building block for synthesizing targeted anticancer therapies.[2]

MEK Inhibitors: It is a documented intermediate in the synthesis of Selumetinib and

Binimetinib, which are inhibitors of mitogen-activated protein kinase (MEK) enzymes

involved in cancer cell proliferation.[2][4] The hydroxylamine functionality is incorporated into

the final drug structure, highlighting its importance for modulating biological activity.[2]

Organic Synthesis
Its bifunctional nature is leveraged for the construction of complex, nitrogen-rich molecules.

Nitrogen-Containing Compounds: It serves as a precursor for creating primary amines,

amides, and various N-heterocycles with high degrees of chemo- and stereoselectivity.[1]

Drug Design: In medicinal chemistry, its structure allows for systematic modifications to

optimize the pharmacokinetic and pharmacodynamic properties of lead compounds.[2]
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Application as a Pharmaceutical Intermediate

O-(2-(Vinyloxy)ethyl)hydroxylamine
(Key Building Block)

Multi-step Organic Synthesis

 Utilized in 

Active Pharmaceutical Ingredients (APIs)

MEK Inhibitors
(e.g., Selumetinib, Binimetinib)

 Class of 

Antitumor Agents

 Used as 
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Caption: Role as an intermediate in drug synthesis.

Safety and Handling
While comprehensive toxicological data is not fully available, the compound is classified with

several hazards and requires careful handling.[8][9] It is intended for research purposes only

and not for human or veterinary use.[2]

Hazard Identification
The following GHS hazard statements have been associated with the compound.[9][10]
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Hazard Code Statement Reference(s)

H314
Causes severe skin burns and

eye damage.
[9]

H410
Very toxic to aquatic life with

long lasting effects.
[9]

H227 Combustible liquid. [10]

H302 Harmful if swallowed. [10]

H315 Causes skin irritation. [10]

H318 Causes serious eye damage. [10]

H335
May cause respiratory

irritation.
[10]

Recommended Safety Precautions
Personal Protective Equipment (PPE): Wear impervious gloves, safety glasses, and

protective work clothing.[8] Use a suitable respirator if high concentrations are present.[8]

First Aid Measures:

Skin Contact: Immediately wash with soap and water and rinse thoroughly. Seek

immediate medical advice.[8]

Eye Contact: Rinse opened eye for several minutes under running water, then consult a

physician.[8][9]

Inhalation: Move the person to fresh air. If required, provide artificial respiration and seek

immediate medical advice.[8]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

advice.[8][11]

Fire Fighting: Use CO₂, extinguishing powder, water spray, or alcohol-resistant foam.[8][11]

Wear self-contained breathing apparatus if necessary.[11]
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Handling and Storage: Keep away from foodstuffs and beverages.[8] Store in a cool, dry, and

well-ventilated place, potentially under nitrogen and protected from light.[12] Avoid moisture

and incompatible materials like acids and oxidizing agents.[11]

Disposal: Consult state, local, or national regulations for proper disposal. The product should

be handled by a licensed professional waste disposal service.[8][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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